Cas no 2418671-56-2 (4-(2-methoxypropan-2-yl)piperidine hydrochloride)

• Product Name: 4-(2-methoxypropan-2-yl)piperidine hydrochloride
• CAS No: 2418671-56-2
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• MDL: MFCD30730256
• CID: 5684113
• PubChem ID: 129317935
• Update Time: 2025-11-01

4-(2-methoxypropan-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2941210450
• 4-(1-Methoxy-1-methyl-ethyl)-piperidine hydrochloride
• 4-(1-Methoxy-1-methylethyl)piperidine HCl
• 2418671-56-2
• AKOS032961294
• 4-(2-methoxypropan-2-yl)piperidine;hydrochloride
• EN300-25962228
• 4-(2-methoxypropan-2-yl)piperidine hydrochloride

• MDL： MFCD30730256
• Inchi： 1S/C9H19NO.ClH/c1-9(2,11-3)8-4-6-10-7-5-8;/h8,10H,4-7H2,1-3H3;1H
• InChI Key： HABODPZUFCQXGA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C)(C)C1CCNCC1

Computed Properties

• Exact Mass: 193.1233420g/mol
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-methoxypropan-2-yl)piperidine hydrochloride

Comprehensive Overview of 4-(2-methoxypropan-2-yl)piperidine hydrochloride (CAS No. 2418671-56-2)

4-(2-methoxypropan-2-yl)piperidine hydrochloride (CAS No. 2418671-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and methoxypropan substituent, is widely utilized in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Researchers are increasingly exploring its potential applications due to its favorable physicochemical properties and compatibility with various synthetic routes.

The growing interest in 4-(2-methoxypropan-2-yl)piperidine hydrochloride aligns with current trends in medicinal chemistry, where piperidine derivatives are being investigated for their therapeutic potential. Recent studies highlight its role in modulating neurotransmitter systems, making it a candidate for addressing neurological disorders. The compound's hydrochloride salt form enhances its solubility, a critical factor in formulation development. As the demand for novel CNS drugs rises, this compound's relevance in preclinical research continues to expand.

From a synthetic perspective, CAS No. 2418671-56-2 offers versatility in organic transformations. Its methoxypropan-2-yl group provides steric and electronic effects that influence reaction outcomes, enabling selective functionalization. This attribute is particularly valuable in multi-step syntheses, where precision is paramount. Additionally, its stability under standard laboratory conditions ensures reproducibility, a key consideration for industrial-scale applications. Researchers frequently search for piperidine-based building blocks like this compound to streamline synthetic workflows.

In the context of green chemistry, 4-(2-methoxypropan-2-yl)piperidine hydrochloride exemplifies how structural modifications can optimize environmental compatibility. The incorporation of a methoxy group reduces metabolic degradation rates, potentially lowering dosing frequencies in therapeutic settings. This aligns with the pharmaceutical industry's push toward sustainable drug design. Furthermore, its compatibility with catalytic methods reduces reliance on hazardous reagents, addressing safety concerns in manufacturing processes.

The analytical characterization of CAS No. 2418671-56-2 involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's high purity, a non-negotiable requirement for regulatory submissions. Quality control protocols for this material emphasize batch-to-batch consistency, ensuring reliable performance in downstream applications. As analytical technologies evolve, so do the standards for pharmaceutical intermediates, making rigorous characterization indispensable.

Looking ahead, the trajectory for 4-(2-methoxypropan-2-yl)piperidine hydrochloride appears promising. Its intersection with cutting-edge research areas like neuropharmacology and precision medicine positions it as a compound of enduring relevance. Whether as a tool molecule in academic labs or a precursor in commercial drug production, its utility spans multiple domains. Continued exploration of its properties and applications will undoubtedly uncover new opportunities in science and medicine.